Cas no 685107-43-1 (6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine)
685107-43-1 structure
Product Name:6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine
CAS No:685107-43-1
MF:C13H12N4O4S2
MW:352.388779640198
CID:5013996
Update Time:2023-08-25
6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties
Names and Identifiers
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- 6-(methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine
- 3-(benzenesulfonyl)-6-methanesulfonylpyrazolo[1,5-a]pyrimidin-7-amine
- MLS000763406
- HMS2728K06
- SMR000336283
- 6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine
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- Inchi: 1S/C13H12N4O4S2/c1-22(18,19)10-7-15-13-11(8-16-17(13)12(10)14)23(20,21)9-5-3-2-4-6-9/h2-8H,14H2,1H3
- InChI Key: RSGMUZPHVSCTBW-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=NN2C(=C(C=NC2=1)S(C)(=O)=O)N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 634
- XLogP3: 0.6
- Topological Polar Surface Area: 141
6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine Pricemore >>
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247933-1g |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247933-5g |
6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine |
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¥10024.00 | 2024-05-03 |
6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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